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Compound of Interest

Compound Name: 3,5-Diisopropylbromobenzene

Cat. No.: B1339613

An In-depth Technical Guide to the Safe Handling of 3,5-Diisopropylbromobenzene

Chemical Identification and Properties

3,5-Diisopropylbromobenzene is an organic compound utilized in various laboratory and
chemical synthesis applications.[1][2] Understanding its fundamental properties is crucial for
safe handling and experimental design.

Identifier Value Source

1-bromo-3,5-di(propan-2-

IUPAC Name Jbenzene [3]
CAS Number 23058-81-3 [4]
Molecular Formula C12H17Br [3]
Molecular Weight 241.17 g/mol [3]
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Canonical SMILES fgiC)CFCC(Br):CC(C(C)C) n
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Physical & Chemical

Properties Value Source
Physical State Liquid [2][4]
Appearance Colorless to brown liquid/oil [1][2]
Boiling Point 232 -236 °C @ 760 mmHg [5]
781082 °C @ 1.0 Torr [2]

Flash Point 86 °C/186.8 °F [5]
Solubility Insoluble in water [6]
LogP 4.6959 (Computed) [7]
Vapor Pressure No data available

Density 0.840 g/cm? (Specific Gravity) [5]

Hazard Identification and Classification

This compound is classified as hazardous under the Globally Harmonized System (GHS). The
primary hazards are related to irritation and acute toxicity if ingested.

GHS Classification Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed.[8]

Skin Corrosion/Irritation H315: Causes skin irritation.[4][8]
Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation.[4]

Specific Target Organ Toxicity (Single Exposure)  H335: May cause respiratory irritation.[4][8]

GHS Pictogram:

e GHSO07: Exclamation Mark (Harmful/Irritant)[4][7]

Signal Word:
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o Warning[4][8]

Experimental Protocols

While specific toxicological studies for 3,5-diisopropylbromobenzene are not detailed in the
provided literature, the GHS classifications are determined through standardized experimental
protocols, typically following OECD (Organisation for Economic Co-operation and
Development) guidelines.

General Protocol for Acute Oral Toxicity Assessment (Adapted from OECD TG 423)

This protocol outlines a general procedure for determining the acute oral toxicity of a chemical,
which would be used to substantiate the "H302: Harmful if swallowed" classification.

¢ Objective: To determine the lethal dose (LD50) or acute toxic class of the substance when
administered orally.

o Test Animals: Typically, a single sex (usually female) of a standard rodent strain (e.g., Wistar
rats) is used. Animals are young, healthy adults.

e Housing & Feeding: Animals are housed in standard cages with controlled temperature,
humidity, and light cycles. Standard laboratory diet and drinking water are provided ad
libitum.

o Dose Administration:
o The test substance is administered in a single dose by gavage using a stomach tube.
o A stepwise procedure is used with a starting dose of 300 mg/kg body weight.

o Three animals are used in each step. The outcome (survival or death) determines the next
step:

» |f mortality occurs, the dose for the next group is lowered.
» |f no mortality occurs, the dose is increased.

e Observation:
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o Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes,
and behavior), and body weight changes for at least 14 days.

o Observations are conducted frequently on the day of dosing and at least once daily
thereafter.

o Pathology: At the end of the observation period, all surviving animals are euthanized and
subject to a gross necropsy.

o Data Analysis: The results are used to classify the substance into a GHS category for acute
oral toxicity.

Safety and Handling

Strict adherence to safety protocols is mandatory when handling 3,5-
diisopropylbromobenzene.

4.1 Personal Protective Equipment (PPE)

The following diagram illustrates the logical flow from hazard identification to the selection of
appropriate PPE.

Identified Hazards

w H319: Eye Irritation H335: Respiratory Irritation H302: Harmful if Swallowed

|gates Mi |gates Mitigates Prevents Ingestion

Required Personal Protective Equipment (PPE) v
A4
P264: Wash hands thoroughly
P280: Wear protective gloves P280: Wear eye protection P271: Use in well-ventilated area BT (51 (it Gt Gk @) SEHE

Click to download full resolution via product page

Caption: PPE selection based on GHS hazard statements.
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4.2 Storage and Incompatibilities

e Storage: Store in a dry, cool, and well-ventilated place.[5] Keep the container tightly closed
and sealed.[2][5] Store locked up.[4]

» Incompatible Materials: Avoid strong oxidizing agents.[5]

Emergency and First-Aid Procedures

Immediate and appropriate first-aid measures are critical in the event of exposure. The
following workflow outlines the recommended response actions based on precautionary

statements.[4]

\Exposure EveEt/

S —

Route of Expdsure

\ J
Inhalation (P304+P340) | |Skin Contact (P302+P352)

Eye Contact (P305+P351+P338) |

Ingestion (P301+P312)

First-Aid Action v

A/ A

Remove to fresh air. . Wash with plenty qf water andlsoap. Rzlrgf)\e/; ?:Ltl)tr:?:stl)lleﬁgg SW ?S:ég;ﬁte ;ﬁgale?;;utge;) . Call a doctor if you'feel unweII: .
Keep comfortable for breathing. Take off contaminated clothing. ContinL'Je rinsing . Rinse mouth. Do NOT induce vomiting.

Click to download full resolution via product page
Caption: First-aid workflow for different exposure routes.
5.1 Fire-Fighting Measures
e Extinguishing Media: Use COz, dry chemical, or foam for extinction.[5]

» Specific Hazards: The substance is combustible.[6] Vapors may form explosive mixtures with
air at elevated temperatures. Hazardous decomposition products include carbon monoxide,
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carbon dioxide, and hydrogen bromide.[9]

» Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[9]

Disposal Considerations

Dispose of contents and container to an approved hazardous waste disposal plant.[4][5] Waste
should be classified as hazardous and disposed of in accordance with local, regional, and
national regulations.[6] Do not allow the chemical to enter the environment.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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